Cas no 34956-61-1 (2-(cyclohex-3-en-1-yl)acetonitrile)

• Product Name: 2-(cyclohex-3-en-1-yl)acetonitrile
• CAS No: 34956-61-1
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 919717
• PubChem ID: 270315
• Update Time: 2025-10-29

2-(cyclohex-3-en-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-cyclohex-3-en-1-ylacetonitrile
• 3-cyclohexene-1-acetonitrile
• 3-Cyclohexenyl-1-acetonitril
• 4-Cyanmethyl-cyclohexen
• cyclohex-3-en-1-ylacetonitrile
• 2-(cyclohex-3-en-1-yl)acetonitrile
• DTXSID00296921
• NSC112687
• SCHEMBL1264951
• EN300-1849034
• 34956-61-1
• NSC-112687

• Inchi： 1S/C8H11N/c9-7-6-8-4-2-1-3-5-8/h1-2,8H,3-6H2
• InChI Key： DTAVQLQPRZSLID-UHFFFAOYSA-N
• SMILES： N#CCC1CC=CCC1

Computed Properties

• Exact Mass: 121.08900
• Monoisotopic Mass: 121.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.927
• Boiling Point: 224.3°C at 760 mmHg
• Flash Point: 95.6°C
• Refractive Index: 1.47
• PSA: 23.79000
• LogP: 2.25638

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-(cyclohex-3-en-1-yl)acetonitrile

Introduction to 2-(cyclohex-3-en-1-yl)acetonitrile (CAS No. 34956-61-1)

2-(cyclohex-3-en-1-yl)acetonitrile, also known by its CAS number 34956-61-1, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes a cyclohexene ring and a nitrile group, making it an important intermediate in the synthesis of various chemicals and pharmaceuticals.

The chemical formula of 2-(cyclohex-3-en-1-yl)acetonitrile is C₈H₁₁N, and it has a molecular weight of approximately 129.18 g/mol. The compound is a colorless liquid at room temperature and is known for its stability under normal conditions. Its boiling point is around 170°C, and it has a density of about 0.94 g/cm³.

In terms of its physical properties, 2-(cyclohex-3-en-1-yl)acetonitrile exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. However, it has limited solubility in water, which can be advantageous in certain chemical reactions where aqueous conditions need to be avoided.

The synthesis of 2-(cyclohex-3-en-1-yl)acetonitrile can be achieved through various methods. One common approach involves the reaction of cyclohexene with acetonitrile in the presence of a suitable catalyst. This reaction typically proceeds via an addition mechanism, where the nitrile group is introduced to the cyclohexene ring. Another method involves the dehydration of 2-(cyclohex-3-en-1-yl)acetic acid using an appropriate dehydrating agent.

In the pharmaceutical industry, 2-(cyclohex-3-en-1-yl)acetonitrile serves as a valuable intermediate in the synthesis of several drugs and drug candidates. Its unique structure makes it particularly useful in the development of compounds with specific biological activities. For example, recent studies have shown that derivatives of 2-(cyclohex-3-en-1-yl)acetonitrile exhibit promising anti-inflammatory and analgesic properties, making them potential candidates for the treatment of chronic pain and inflammatory conditions.

In addition to its pharmaceutical applications, 2-(cyclohex-3-en-1-yl)acetonitrile has found use in the field of materials science. Researchers have explored its potential as a building block for the synthesis of advanced polymers and materials with unique properties. For instance, polymers derived from 2-(cyclohex-3-en-1-yl)acetonitrile have shown enhanced mechanical strength and thermal stability, making them suitable for applications in electronics and aerospace industries.

The environmental impact of 2-(cyclohex-3-en-1-yl)acetonitrile is also an area of ongoing research. Studies have shown that under controlled conditions, this compound can be safely handled and disposed of without significant environmental harm. However, proper safety protocols must be followed to ensure worker safety and environmental protection during its production and use.

In conclusion, 2-(cyclohex-3-en-1-yl)acetonitrile (CAS No. 34956-61-1) is a multifunctional compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique structure and properties make it an essential intermediate in the synthesis of various chemicals and drugs. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern scientific and industrial endeavors.